Cas no 1806723-90-9 (2-(Aminomethyl)-3-iodo-4-methyl-5-(trifluoromethoxy)pyridine)

• Product Name: 2-(Aminomethyl)-3-iodo-4-methyl-5-(trifluoromethoxy)pyridine
• CAS No: 1806723-90-9
• MF: C₈H₈F₃IN₂O
• MW: 332.061604499817
• CID: 4814547
• Update Time: 2025-05-20

2-(Aminomethyl)-3-iodo-4-methyl-5-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-3-iodo-4-methyl-5-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H8F3IN2O/c1-4-6(15-8(9,10)11)3-14-5(2-13)7(4)12/h3H,2,13H2,1H3
• InChI Key： BGHHYONPWXQXDW-UHFFFAOYSA-N
• SMILES： IC1C(CN)=NC=C(C=1C)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 215
• XLogP3: 1.9
• Topological Polar Surface Area: 48.1

Additional information on 2-(Aminomethyl)-3-iodo-4-methyl-5-(trifluoromethoxy)pyridine

Introduction to 2-(Aminomethyl)-3-iodo-4-methyl-5-(trifluoromethoxy)pyridine (CAS No: 1806723-90-9)

The compound 2-(Aminomethyl)-3-iodo-4-methyl-5-(trifluoromethoxy)pyridine, with the CAS number 1806723-90-9, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique pyridine ring structure, which is substituted with an aminomethyl group, an iodine atom, a methyl group, and a trifluoromethoxy group. These substituents contribute to its distinctive chemical properties, making it a valuable compound for various applications.

The synthesis of this compound involves a series of intricate organic reactions, including nucleophilic substitutions, electrophilic aromatic substitutions, and coupling reactions. Recent advancements in catalytic methodologies have enabled the efficient and scalable production of this compound, which has been instrumental in its increasing use in research and development.

One of the most promising applications of 2-(Aminomethyl)-3-iodo-4-methyl-5-(trifluoromethoxy)pyridine lies in its potential as a building block for drug discovery. The trifluoromethoxy group is known for its ability to enhance the pharmacokinetic properties of molecules, such as improving bioavailability and stability. This makes the compound an attractive candidate for designing new drug candidates targeting various therapeutic areas, including cancer, inflammation, and infectious diseases.

In addition to its role in drug discovery, this compound has also been explored for its applications in materials science. The presence of the iodine atom and the trifluoromethoxy group imparts unique electronic properties to the molecule, making it suitable for use in advanced materials such as organic semiconductors and optoelectronic devices. Recent studies have demonstrated that this compound can be incorporated into thin-film transistor (TFT) devices, showcasing its potential in next-generation electronic applications.

The chemical stability of 2-(Aminomethyl)-3-iodo-4-methyl-5-(trifluoromethoxy)pyridine is another factor that contributes to its versatility. The pyridine ring structure provides inherent stability, while the substituents further enhance its resistance to degradation under various conditions. This stability is particularly advantageous in industrial applications where long-term durability is required.

From a structural perspective, the molecule exhibits a high degree of symmetry due to the strategic placement of substituents on the pyridine ring. This symmetry not only influences its physical properties but also plays a crucial role in determining its reactivity in various chemical transformations. Recent computational studies have provided deeper insights into the electronic distribution within the molecule, further enhancing our understanding of its reactivity patterns.

The trifluoromethoxy group attached to the pyridine ring introduces significant electron-withdrawing effects, which can be leveraged in designing molecules with specific electronic characteristics. This feature has been exploited in recent research to develop novel sensors and detectors that respond to environmental changes with high sensitivity.

In terms of spectroscopic analysis, this compound exhibits distinct absorption bands in UV-vis spectroscopy due to the conjugated system formed by the pyridine ring and substituents. These spectral features make it amenable for use as a chromophore in dye-sensitized solar cells (DSSCs), where it can contribute to improved light absorption and energy conversion efficiency.

The methyl group on the pyridine ring adds another layer of complexity to the molecule's properties by introducing steric effects that influence both its reactivity and solubility profiles. Recent studies have explored how these steric effects can be manipulated to optimize molecular interactions in drug delivery systems.

In summary, 2-(Aminomethyl)-3-iodo-4-methyl-5-(trifluoromethoxy)pyridine (CAS No: 1806723-90-) stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure and functional groups make it an invaluable tool for researchers seeking innovative solutions in drug discovery, materials science, and beyond.